2-(1-Piperidinyl)ethyl 3,5-ditert-butylbenzoate

• Molecular Formula: C22H35NO2
• Molecular Weight: 345.5 g/mol
• IUPAC Name: 2-piperidin-1-ylethyl 3,5-ditert-butylbenzoate
• InChI: InChI=1S/C22H35NO2/c1-21(2,3)18-14-17(15-19(16-18)22(4,5)6)20(24)25-13-12-23-10-8-7-9-11-23/h14-16H,7-13H2,1-6H3
• InChI Key: VQFPVZFHXSEDLN-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC(=CC(=C1)C(=O)OCCN2CCCCC2)C(C)(C)C

Description

2-(1-Piperidinyl)ethyl 3,5-ditert-butylbenzoate is a chemical compound that is used in scientific research for its potential as a therapeutic agent. This compound is a member of the class of compounds known as esters, and is commonly referred to as PB-22. PB-22 has been studied extensively for its potential as a treatment for various diseases and conditions, and has shown promise in preclinical studies.

Mechanism of Action

The exact mechanism of action of PB-22 is not fully understood, but it is believed to act on the cannabinoid receptors in the brain and nervous system. Specifically, PB-22 is believed to bind to the CB1 and CB2 receptors, which are involved in the regulation of pain, inflammation, and other physiological processes.
Biochemical and Physiological Effects:
PB-22 has been shown to have a number of biochemical and physiological effects, including the inhibition of pain and inflammation, the reduction of seizures, and the modulation of the immune system. It has also been shown to have antioxidant properties, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of PB-22 for use in lab experiments is its potency and selectivity. It has been shown to be effective at very low concentrations, which makes it a useful tool for studying the cannabinoid receptors and their role in various physiological processes. However, one limitation of PB-22 is its potential for toxicity. It has been shown to be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for research on PB-22. One area of interest is the development of new analogs and derivatives of PB-22, which may have improved potency, selectivity, and safety profiles. Another area of interest is the investigation of PB-22 as a potential treatment for other conditions, such as anxiety, depression, and neurodegenerative diseases. Additionally, further research is needed to fully elucidate the mechanism of action of PB-22 and its effects on the cannabinoid receptors and other physiological processes.

Synthesis Methods

PB-22 can be synthesized using a variety of methods, including the reaction of 3,5-ditert-butylbenzoic acid with piperidine and thionyl chloride. Other methods include the reaction of 3,5-ditert-butylbenzoic acid with piperidine and phosphorus oxychloride, or the reaction of 3,5-ditert-butylbenzoyl chloride with piperidine.

Scientific Research Applications

PB-22 has been extensively studied for its potential as a therapeutic agent. It has been shown to have anticonvulsant, analgesic, and anti-inflammatory properties, and has been investigated for its potential as a treatment for epilepsy, chronic pain, and other conditions.